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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of thulium (Tm) as a dopant in
various host materials for the development of high-efficiency solid-state and fiber lasers. These
lasers, typically emitting in the eye-safe 2 um wavelength region, are pivotal for a growing
number of applications in research, medicine, and industry.

Thulium-doped laser materials offer a uniqgue combination of properties that enable high
efficiency, often exceeding the Stokes limit, through a process known as cross-relaxation.[1][2]
This phenomenon, where one pump photon can generate two excited ions, significantly
enhances the quantum efficiency of the laser system.[2] The broad emission bandwidth of
thulium also allows for wavelength tunability and the generation of ultrashort pulses.[3][4]

Applications of Thulium-Doped Lasers

The unique characteristics of thulium lasers have led to their adoption in a wide array of fields:

o Medical Procedures: The strong absorption of 2 um radiation by water makes thulium lasers
ideal for precise soft tissue surgery with minimal collateral damage.[5][6] Applications include
urology (lithotripsy, treatment of benign prostatic hyperplasia), dermatology (skin
resurfacing), gynecology, and general surgery.[7][8] The thulium fiber laser, in particular, is
emerging as a potential replacement for the Holmium:YAG laser in many surgical
applications due to its enhanced performance and lower operating costs.[8][9]
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« Industrial Material Processing: The 2 um wavelength is well-suited for processing certain
polymers and for microfabrication tasks such as engraving, drilling, and cutting delicate
materials with minimal thermal distortion.[7]

o Scientific Research and Remote Sensing: Thulium lasers are employed in LIDAR systems,
gas sensing, and as pump sources for optical parametric oscillators (OPOs) to generate mid-
infrared radiation.[10][11] Their eye-safe nature is a significant advantage in applications
involving open-air beam propagation.[1][11]

Quantitative Performance of Thulium-Doped Laser
Materials

The choice of host material significantly influences the performance of a thulium-doped laser.
The following tables summarize key performance metrics for various thulium-doped crystals,
ceramics, and fibers, providing a comparative overview for material selection.
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Max.
Dopant Pump Output Slope
Host Output o Referenc
. Conc. Waveleng Waveleng Efficiency
Material Power
(at.%) th (nm) th (nm) (%)
(W)
Crystals
Tm:YAG 4 786 2013 15.1 64 [12]
Tm:YAG N/A 785 2019 0.336 52.7 [13]
Tm:YAG
o N/A 780 ~2000 24 44 [14]
(Thin-Disk)
0.076 J
Tm:LUAG 4 782 2.0238 pm 23.6 [15]
(pulsed)
Tm:LUAG N/A 681 2023 0.295 50.5 [13]
Tm:LUAG
2 783 N/A 2.44 11.7 [16][17]
(SCF)
Tm:NaLa(
0.59 N/A N/A 0.5 50 [18]
MoQa4)2
Ceramics
Tm:YAG 4 786 2000 6.05 65 [12]
Tm:
(Luo.sYo.5)2 3 790 2050 1.55 19.9 [3][19]
O3
Fibers
N >70%
Tm:Silica 2-5.6 wt% ~790 ~2000 o >70 [2][20]
efficiency
Tm:Silica N/A 1565 1726 12.6 67 [21][22]
Tm:Germa
N/A N/A 1900 N/A 68 [23]
nate
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Experimental Protocols
Protocol 1: Fabrication of Thulium-Doped Sesquioxide
Ceramics via Solid-State Reactive Sintering

This protocol outlines a general procedure for the fabrication of transparent thulium-doped
yttria (Tm:Y20s3) or other sesquioxide ceramics.

1. Powder Preparation:

 Start with high-purity commercial Y203 and Tm20s powders.[10]

» Weigh the powders according to the desired stoichiometric ratio for the target thulium
doping concentration.

e Mix the powders thoroughly. A small amount of a sintering aid may be added during this step.
[10]

o Employ methods like spray drying to prevent the formation of large agglomerates.[10]

o Characterize the powder mixture using Scanning Electron Microscopy (SEM) and X-ray
Diffraction (XRD) to ensure homogeneity and correct phase.[10]

2. Green Body Formation:

o Uniaxially press the mixed powder into a disk or desired shape.[10]

o Calcine the pressed disk to remove any organic binders.[10]

o Apply Cold Isostatic Pressing (CIP) to increase the density and uniformity of the green body.
[10]

3. Sintering:

o Perform vacuum sintering at high temperatures (e.g., 1700 °C for (Luo.5Y0.5)203) to achieve
full densification.[3][19] The exact temperature and duration will depend on the specific
material composition and desired grain size.

e The goal is to produce a transparent ceramic body free of pores and defects.[10]

4. Optical Finishing:

o Polish the sintered ceramic samples to achieve optically flat and parallel surfaces required
for laser experiments.[10]
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Protocol 2: Fabrication of Thulium-Doped Silica Fibers
via Modified Chemical Vapor Deposition (MCVD)

This protocol describes a hybrid MCVD and solution doping technique for producing highly
efficient thulium-doped silica fibers.

1. Preform Fabrication (MCVD):

e Begin with a high-purity silica substrate tube.

 Incorporate a high concentration of alumina (Al20s3) into the silica matrix via vapor-phase
doping within the MCVD lathe. This is crucial for achieving a uniform distribution of thulium
ions and enabling an efficient cross-relaxation process.[2]

2. Solution Doping:

e Prepare a solution containing a high-purity thulium halide precursor.[2]

o Use the solution doping method to introduce the thulium precursor into the porous core
layers of the preform.[2] This technique allows for high thulium concentrations to be
achieved, which is essential for the "two-for-one" cross-relaxation process when pumped
around 790 nm.[2][20]

3. Preform Collapse and Fiber Drawing:

o Collapse the doped preform into a solid rod under high temperature.
o Draw the preform into a double-clad optical fiber with the desired core and cladding
dimensions using a fiber drawing tower.

Protocol 3: Measurement of Laser Slope Efficiency

This protocol details the methodology for characterizing the efficiency of a thulium-doped
laser.

1. Experimental Setup:

o Pump Source: A laser diode with an emission wavelength matched to a strong absorption
peak of the thulium-doped gain medium (e.g., ~785 nm for Tm:YAG, ~790 nm for Tm-doped
fibers).[2][13]

e Focusing Optics: Lenses to collimate and focus the pump beam into the gain medium.
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o Laser Resonator: A cavity formed by two mirrors: a high reflector (HR) at the laser
wavelength and an output coupler (OC) with a specific transmission.[13] Dichroic mirrors are
used to separate the pump and laser wavelengths.[2]

e Gain Medium: The thulium-doped crystal, ceramic, or fiber, often mounted on a heat sink to
manage thermal loading, especially at high pump powers.[13]

» Power Meters: Calibrated power meters to measure the incident pump power, the absorbed
pump power (by measuring the transmitted pump power), and the output laser power.[2]

e Spectrum Analyzer: An optical spectrum analyzer to measure the laser emission wavelength.

2. Measurement Procedure:

 Align the pump beam through the focusing optics and into the gain medium within the laser
resonator.

o Gradually increase the incident pump power from zero.

o At each pump power level, record the incident pump power, the transmitted pump power (to
calculate absorbed power), and the output laser power from the output coupler.

o Continue increasing the pump power well above the laser threshold.

3. Data Analysis:

» Plot the output laser power as a function of the absorbed pump power.

e The data points above the laser threshold should form a nearly straight line.[24]
o Perform a linear fit to these data points.

e The slope of this line is the slope efficiency of the laser.[24]

e The x-intercept of the linear fit provides the threshold pump power.

Visualizations
Signaling Pathways and Experimental Workflows

Il Energy Levels node [fillcolor="#F1F3F4", fontcolor="#202124"]; H6 [label="Hs (Ground
State)"]; H4 [label="3H4"]; F4 [label="3F4 (Upper Laser Level)"];

// Pumping H6 -> H4 [label="Pump (=790 nm)", color="#EA4335", fontcolor="#202124"];

Il Cross-Relaxation {rank=same; H4; H6} H4 -> F4 [label="Cross-Relaxation", style=dashed,
color="#34A853", fontcolor="#202124"]; H6 -> F4 [style=dashed, color="#34A853"];
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/I Laser Transition F4 -> H6 [label="Laser Emission (~2 pum)", color="#4285F4",
fontcolor="#202124", penwidth=2]; } . Caption: Energy level diagram for a thulium-doped laser
system showing the pump absorption, cross-relaxation process, and the laser transition.

/I Workflow Pump -> Optics -> Gain; Cavity -> Gain; Gain -> Meters; Gain -> OSA; Align ->
VaryPower -> Record -> Plot -> Fit -> Calculate; } . Caption: Experimental workflow for
characterizing the performance of a thulium-doped laser.

// Nodes node [fillcolor="#EA4335", fontcolor="#FFFFFF"]; Powder [label="Powder
Preparation\n(Mixing, Milling)"];

node [fillcolor="#FBBCO05", fontcolor="#202124"]; Pressing [label="Green Body
Formation\n(Uniaxial & Isostatic Pressing)"];

node [fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sintering [label="Vacuum Sintering"];
node [fillcolor="#34A853", fontcolor="#FFFFFF"]; Polishing [label="Optical Polishing"];

node [shape=parallelogram, fillcolor="#FFFFFF", fontcolor="#202124"]; Characterization
[label="Characterization\n(Microstructure, Transmittance)"];

// Edges Powder -> Pressing -> Sintering -> Polishing; Sintering -> Characterization; } .
Caption: Workflow for the fabrication of transparent thulium-doped ceramics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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